Cas no 45882-18-6 (Isoquinolinium,2-amino-)

• Product Name: Isoquinolinium,2-amino-
• CAS No: 45882-18-6
• MF: C₉H₉N₂
• MW: 145.181161642075
• CID: 325471
• Update Time: 2024-01-28

Isoquinolinium,2-amino- Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,2-amino-
• Isoquinolinium, 2-amino- (9CI)

• Inchi： 1S/C9H9N2/c10-11-6-5-8-3-1-2-4-9(8)7-11/h1-7H,10H2/q+1
• InChI Key： VHCCINKZRHFLEQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=[N+]1N

Computed Properties

• Exact Mass: 145.077
• Monoisotopic Mass: 145.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.9A^2